2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C17H15N3O3S2/c1-11(12-5-3-2-4-6-12)18-16(21)10-24-17-19-14-8-7-13(20(22)23)9-15(14)25-17/h2-9,11H,10H2,1H3,(H,18,21)
• InChI Key: TXCXNYPITHPKSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide involves its ability to react with ROS. This compound contains a nitro group that is reduced in the presence of ROS, resulting in the formation of a fluorescent compound. This fluorescent compound can be detected using various techniques, such as fluorescence microscopy and spectroscopy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide have been studied extensively. This compound has been shown to selectively react with ROS, making it a useful tool for studying oxidative stress in cells and tissues. Additionally, it has been shown to have minimal toxicity and does not interfere with cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide in lab experiments include its selectivity for ROS, its ability to be detected using various techniques, and its minimal toxicity. However, the limitations of using this compound include its cost and the need for specialized equipment to detect its fluorescence.

Future Directions

There are several future directions for the study of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the application of this compound in the study of various diseases, such as cancer and neurodegenerative diseases, where oxidative stress plays a role. Additionally, the development of new techniques to detect the fluorescence of this compound could lead to its wider use in scientific research.
Conclusion:
In conclusion, 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide is a promising compound for scientific research. Its ability to selectively react with ROS and its minimal toxicity make it a useful tool for studying oxidative stress in cells and tissues. While there are limitations to its use, such as cost and specialized equipment, the future directions for this compound are numerous and could lead to important breakthroughs in the study of various diseases.

Synthesis Methods

The synthesis of 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide has been achieved using various methods. One such method involves the reaction of 6-nitro-1,3-benzothiazol-2-amine with 1-phenylethylamine in the presence of acetic anhydride and triethylamine. This reaction results in the formation of the intermediate 2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide, which is then purified using column chromatography.

Scientific Research Applications

2-[(6-nitro-1,3-benzothiazol-2-yl)thio]-N-(1-phenylethyl)acetamide has been studied for its potential applications in scientific research. This compound has shown promising results in the field of biochemistry and physiology. It has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells and tissues. Additionally, it has been used as a tool to study the mechanism of action of various enzymes and proteins.